Cas no 35115-15-2 (1-(2-Hydroxyphenyl)pentane-1,3-dione)

• Product Name: 1-(2-Hydroxyphenyl)pentane-1,3-dione
• CAS No: 35115-15-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 2823351
• PubChem ID: 13357026
• Update Time: 2025-04-21

1-(2-Hydroxyphenyl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 35115-15-2
• 1-(2-hydroxyphenyl)-1,3-pentanedione
• 1-(2-hydroxyphenyl)-pentane-1,3-dione
• DTXCID40488909
• DTXSID10538122
• 1-(2-Hydroxyphenyl)pentane-1,3-dione

• Inchi： 1S/C11H12O3/c1-2-8(12)7-11(14)9-5-3-4-6-10(9)13/h3-6,13H,2,7H2,1H3
• InChI Key： ZXOWEJQKIQHZOD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)CC(CC)=O

Computed Properties

• Exact Mass: 192.078644241Da
• Monoisotopic Mass: 192.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų